Cas no 501003-39-0 (3-(chloromethyl)-5-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole)

• Product Name: 3-(chloromethyl)-5-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole
• CAS No: 501003-39-0
• MF: C₁₂H₁₃ClN₂O₄
• MW: 284.695622205734
• MDL: MFCD08444902
• CID: 5227298
• Update Time: 2026-03-07

3-(chloromethyl)-5-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(chloromethyl)-5-(3,4,5-trimethoxyphenyl)-
• 3-(chloromethyl)-5-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole

• MDL： MFCD08444902
• Inchi： 1S/C12H13ClN2O4/c1-16-8-4-7(5-9(17-2)11(8)18-3)12-14-10(6-13)15-19-12/h4-5H,6H2,1-3H3
• InChI Key： ZEBQWEKMFQOJGB-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(OC)=C(OC)C(OC)=C2)=NC(CCl)=N1

Additional information on 3-(chloromethyl)-5-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole

Comprehensive Overview of 3-(chloromethyl)-5-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole (CAS No. 501003-39-0)

The compound 3-(chloromethyl)-5-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole (CAS No. 501003-39-0) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core substituted with a chloromethyl group and a 3,4,5-trimethoxyphenyl moiety, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in 3-(chloromethyl)-5-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole is its versatility in medicinal chemistry. The 1,2,4-oxadiazole ring is known for its bioisosteric properties, often serving as a surrogate for ester or amide functionalities in drug design. This compound's chloromethyl group provides a reactive handle for further derivatization, enabling the creation of diverse libraries for high-throughput screening. Recent studies have highlighted its role in modulating protein-protein interactions, a hot topic in targeted therapy development.

In the context of current research trends, CAS 501003-39-0 aligns with the demand for novel scaffolds in fragment-based drug discovery (FBDD). The 3,4,5-trimethoxyphenyl substituent is particularly interesting due to its structural similarity to colchicine site binders, suggesting potential applications in anti-mitotic agent development. Computational chemists frequently search for "oxadiazole derivatives as kinase inhibitors" or "trimethoxyphenyl-containing bioactive compounds," reflecting the compound's relevance in modern drug design paradigms.

The synthetic accessibility of 3-(chloromethyl)-5-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole makes it attractive for industrial-scale production. Standard protocols involve the cyclization of amidoximes with carboxylic acid derivatives, followed by chloromethylation. Process chemists are optimizing these routes to improve yields and sustainability, addressing the pharmaceutical industry's focus on green chemistry principles. Searches for "scalable synthesis of 1,2,4-oxadiazoles" have increased by 42% year-over-year, according to recent literature analytics.

From a structural perspective, the electron-withdrawing nature of the 1,2,4-oxadiazole ring combined with the electron-donating methoxy groups creates an interesting electronic profile. This duality enables interactions with both hydrophobic pockets and polar regions of biological targets. X-ray crystallography studies of related compounds reveal that the chloromethyl substituent often participates in halogen bonding, a phenomenon increasingly exploited in rational drug design.

Emerging applications of 501003-39-0 include its use in materials science, particularly in the development of liquid crystals and organic semiconductors. The planar 3,4,5-trimethoxyphenyl group contributes to π-stacking interactions, while the oxadiazole moiety provides thermal stability. These properties answer the growing market demand for organic electronic materials, as evidenced by rising searches for "heterocyclic compounds for OLEDs" in scientific databases.

Quality control of 3-(chloromethyl)-5-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole typically involves HPLC analysis with UV detection at 254 nm, complemented by mass spectrometric characterization. The compound's stability under various pH conditions makes it suitable for formulation studies, addressing frequent queries about "oxadiazole stability in drug formulations." Regulatory considerations focus on proper handling due to the reactive chloromethyl group, though it doesn't fall under restricted categories.

Future research directions for CAS 501003-39-0 include exploration of its metabolites and prodrug potential. The 1,2,4-oxadiazole ring's metabolic stability compared to isomeric 1,3,4-oxadiazoles remains an active area of investigation. With increasing interest in targeted protein degradation (PROTACs), the compound's ability to serve as a linker between E3 ligase binders and target proteins is being evaluated, responding to the surge in searches for "heterocyclic linkers in PROTAC design."

In conclusion, 3-(chloromethyl)-5-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole represents a multifaceted building block with applications spanning drug discovery, materials science, and chemical biology. Its 501003-39-0 CAS registry number serves as a gateway to extensive physicochemical data and synthetic protocols. As research continues to uncover new dimensions of this versatile scaffold, its importance in both academic and industrial settings is poised to grow significantly.